Cas no 22093-99-8 (2-Butene,1-methoxy-3-methyl-)

2-Butene,1-methoxy-3-methyl- structure
2-Butene,1-methoxy-3-methyl- structure
Product Name:2-Butene,1-methoxy-3-methyl-
CAS No:22093-99-8
MF:C6H12O
MW:100.158882141113
CID:276031
PubChem ID:316780
Update Time:2025-04-19

2-Butene,1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene,1-methoxy-3-methyl-
    • 1-methoxy-3-methylbut-2-ene
    • 4-methoxy-2-methyl-2-butene
    • EN300-7460968
    • 5207-60-3
    • DTXSID90944727
    • 22093-99-8
    • 1-Methoxy-3-methyl-2-butene
    • Methyl prenyl ether
    • SCHEMBL2607547
    • NSC245159
    • NSC-245159
    • methyl 3-methyl-2-butenyl ether
    • Inchi: 1S/C6H12O/c1-6(2)4-5-7-3/h4H,5H2,1-3H3
    • InChI Key: MVQDNWRPFWUJRQ-UHFFFAOYSA-N
    • SMILES: O(C)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 100.089
  • Monoisotopic Mass: 100.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 60.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.786g/cm3
  • Boiling Point: 94.8ºC at 760 mmHg
  • Flash Point: °C
  • Refractive Index: 1.409
  • LogP: 1.59900

2-Butene,1-methoxy-3-methyl- Pricemore >>

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